Cas no 67859-54-5 (methyl 3-(hexylthio)propionate)

• Product Name: methyl 3-(hexylthio)propionate
• CAS No: 67859-54-5
• MF: C₁₀H₂₀O₂S
• MW: 204.329602241516
• CID: 967389
• PubChem ID: 105828
• Update Time: 2025-04-19

methyl 3-(hexylthio)propionate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(hexylthio)propionate
• methyl 3-hexylsulfanylpropanoate
• methyl 3-(hexylsulfanyl)propanoate
• Propanoic acid, 3-(hexylthio)-, methyl ester
• EINECS 267-401-2
• DTXSID7070715
• UNII-L3XVS4FHY6
• L3XVS4FHY6
• SCHEMBL8895243
• 67859-54-5
• 3-hexylsulfanyl-propionic acid methyl ester
• NS00036234
• WPTNLVDNPQJRAQ-UHFFFAOYSA-N

• Inchi： 1S/C10H20O2S/c1-3-4-5-6-8-13-9-7-10(11)12-2/h3-9H2,1-2H3
• InChI Key： WPTNLVDNPQJRAQ-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OC)CCCCCC

Computed Properties

• Exact Mass: 204.1185
• Monoisotopic Mass: 204.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3